Cas no 2228923-91-7 (3-Methyl-2-(2-nitroethyl)thiophene)

• Product Name: 3-Methyl-2-(2-nitroethyl)thiophene
• CAS No: 2228923-91-7
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6602538
• PubChem ID: 165654077
• Update Time: 2025-06-30

3-Methyl-2-(2-nitroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• EN300-1672651
• 2228923-91-7
• 3-methyl-2-(2-nitroethyl)thiophene
• 3-Methyl-2-(2-nitroethyl)thiophene

• Inchi： 1S/C7H9NO2S/c1-6-3-5-11-7(6)2-4-8(9)10/h3,5H,2,4H2,1H3
• InChI Key： PIZUFNBXXAFCIP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-Methyl-2-(2-nitroethyl)thiophene

Comprehensive Analysis of 3-Methyl-2-(2-nitroethyl)thiophene (CAS No. 2228923-91-7): Properties, Applications, and Industry Trends

3-Methyl-2-(2-nitroethyl)thiophene (CAS No. 2228923-91-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This thiophene derivative combines a nitroethyl group with a methyl-substituted thiophene ring, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its reactivity, particularly in heterocyclic synthesis and catalysis, aligning with the growing demand for sustainable and efficient chemical processes.

The compound's molecular structure, characterized by the nitroethyl functional group, enables diverse transformations, including reduction, cyclization, and cross-coupling reactions. These properties make 3-Methyl-2-(2-nitroethyl)thiophene a valuable building block for designing novel bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and polymer additives, addressing global challenges such as drug resistance and advanced material performance. The rise of green chemistry has further propelled interest in optimizing its synthesis to minimize environmental impact.

From an industrial perspective, CAS No. 2228923-91-7 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to pharmaceutical and agrochemical sectors. Its compatibility with flow chemistry and continuous manufacturing techniques aligns with modern trends toward process intensification and cost reduction. Additionally, the compound's stability under various conditions makes it suitable for scale-up production, a critical factor for commercial viability.

Emerging applications of 3-Methyl-2-(2-nitroethyl)thiophene also extend to electronic materials, where its conjugated system contributes to charge transport properties. This has sparked interest in organic semiconductors and optoelectronic devices, particularly in the development of flexible electronics and solar cell technologies. As the demand for renewable energy solutions grows, researchers are investigating its potential in photovoltaic materials and conductive polymers, positioning it as a compound of future relevance.

Quality control and analytical characterization of CAS No. 2228923-91-7 are essential for ensuring reproducibility in research and industrial applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Regulatory compliance, particularly in REACH and GMP frameworks, further underscores the need for rigorous testing protocols. These factors contribute to the compound's reliability as a research-grade chemical and its adoption in high-stakes industries.

In summary, 3-Methyl-2-(2-nitroethyl)thiophene (CAS No. 2228923-91-7) represents a multifaceted compound with broad utility across scientific and industrial domains. Its synthesis, functionalization, and applications reflect contemporary priorities such as sustainability, innovation in materials science, and process efficiency. As interdisciplinary research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing technological and societal challenges.